Cas no 637020-76-9 ((S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 637020-76-9
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 500952
• PubChem ID: 45026891
• Update Time: 2025-06-13

(S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2S)-2-[(2-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (S)-ALPHA-(2-CHLOROBENZYL)-PROLINE-HCL
• 2-[(2-chlorophenyl)methyl]-D-Proline
• D-Proline,2-[(2-chlorophenyl)methyl]-
• (S)-α-(2-Chlorobenzyl)proline HCl
• (S)-α-(2-CHLORO-BENZYL)-PROLINE HYDROCHLORIDE
• AK115378
• CTK8F0553
• KB-210932
• MolPort-003-794-465
• MFCD06797535
• 2-[(2-Chlorophenyl)methyl]-D-proline--hydrogen chloride (1/1)
• 637020-76-9
• DTXSID30661587
• (2S)-2-[(2-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• (S)-alpha-(2-Chloro-benzyl)-proline-HCl
• 1217849-64-3
• starbld0018330
• (S)-alpha-(2-Chlorobenzyl)proline HCl

• Inchi： 1S/C12H14ClNO2.ClH/c13-10-5-2-1-4-9(10)8-12(11(15)16)6-3-7-14-12;/h1-2,4-5,14H,3,6-8H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key： ASBHHAYPTRDMEI-YDALLXLXSA-N
• SMILES： ClC1C=CC=CC=1C[C@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Exact Mass: 275.04800
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.22010

Additional information on (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 637020-76-9)

(S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 637020-76-9) is a chiral organic compound with significant applications in pharmaceutical research and development. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in drug design due to their structural versatility and biological activity. The presence of a chlorobenzyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's chiral center at the pyrrolidine ring is particularly noteworthy, as enantioselectivity often plays a critical role in drug efficacy and safety. Researchers are increasingly focusing on chiral synthesis techniques to produce enantiomerically pure compounds like (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride, as demand for precision medicine grows. This aligns with current trends in personalized therapeutics and targeted drug delivery, which dominate modern pharmaceutical discussions.

From a chemical perspective, the hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation studies. Its molecular weight and physicochemical properties are often analyzed using advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are frequently searched by chemists and researchers looking for reliable characterization protocols.

In the context of drug discovery, (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride has been explored as a building block for central nervous system (CNS) agents and enzyme inhibitors. The 2-chlorobenzyl moiety is known to interact with various biological targets, including receptors and enzymes, which is a hot topic in computational chemistry and molecular docking studies. These areas are highly searched in academic and industrial research databases.

Another area of interest is the compound's potential role in peptide mimetics and protease inhibitors. The pyrrolidine ring is a common scaffold in many FDA-approved drugs, and its incorporation into larger molecular frameworks is a key strategy in medicinal chemistry. This has led to increased searches for pyrrolidine-based drug candidates and structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations are also relevant when discussing this compound. Researchers are investigating sustainable synthesis routes, such as catalysis and microwave-assisted reactions, to produce (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride with higher yields and lower environmental impact. These topics are trending in synthetic chemistry forums and publications.

In summary, (S)-2-(2-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 637020-76-9) is a multifaceted compound with broad applications in pharmaceutical research, drug development, and chemical synthesis. Its unique structural features and relevance to current scientific trends make it a subject of ongoing interest in both academic and industrial settings.